![molecular formula C17H18ClNO2 B270221 2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide](/img/structure/B270221.png)
2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide
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Overview
Description
2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide, also known as Clofibric Acid, is a drug that has been widely studied for its potential applications in scientific research. Clofibric Acid belongs to a class of drugs called fibrates, which are commonly used to treat lipid disorders, such as hypertriglyceridemia and hypercholesterolemia. However, in recent years, Clofibric Acid has gained attention for its potential applications in scientific research, particularly in the fields of biochemistry and physiology.
Mechanism of Action
2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide Acid works by activating PPARα, which is a nuclear receptor that plays a critical role in the regulation of lipid metabolism. When activated, PPARα binds to DNA and regulates the expression of genes involved in fatty acid oxidation and lipogenesis.
Biochemical and Physiological Effects:
This compound Acid has been shown to have a number of biochemical and physiological effects. In addition to its effects on lipid metabolism, this compound Acid has been shown to increase the expression of genes involved in glucose metabolism and reduce inflammation.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide Acid has a number of advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, making it an attractive option for researchers. Additionally, its effects on lipid metabolism are well-documented, making it a useful tool for studying the regulation of lipid metabolism. However, there are also limitations to the use of this compound Acid in lab experiments. Its effects on other metabolic pathways, such as glucose metabolism, are less well-understood, and its potential side effects on cells and tissues are not fully known.
Future Directions
There are a number of potential future directions for research on 2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide Acid. One area of interest is the potential use of this compound Acid in the treatment of metabolic disorders, such as obesity and type 2 diabetes. Additionally, further research is needed to fully understand the effects of this compound Acid on glucose metabolism and inflammation. Finally, there is potential for the development of new drugs based on the structure of this compound Acid that may have improved efficacy and fewer side effects.
Synthesis Methods
2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide Acid can be synthesized through a variety of methods, including the reaction of 4-chlorophenol with 2-methylphenylacetonitrile, followed by the addition of methyl magnesium bromide to form the intermediate product. The intermediate product is then treated with acetic anhydride to form this compound Acid.
Scientific Research Applications
2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide Acid has been studied extensively for its potential applications in scientific research. One of the most promising applications of this compound Acid is in the field of biochemistry. This compound Acid has been shown to activate the peroxisome proliferator-activated receptor alpha (PPARα), which plays a critical role in the regulation of lipid metabolism. Activation of PPARα by this compound Acid has been shown to increase the expression of genes involved in fatty acid oxidation and decrease the expression of genes involved in lipogenesis.
properties
Molecular Formula |
C17H18ClNO2 |
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Molecular Weight |
303.8 g/mol |
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-N-(2-methylphenyl)propanamide |
InChI |
InChI=1S/C17H18ClNO2/c1-12-6-4-5-7-15(12)19-16(20)17(2,3)21-14-10-8-13(18)9-11-14/h4-11H,1-3H3,(H,19,20) |
InChI Key |
FVCVMWRHDAFXNU-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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